N-cyclohexyl-2-{[N-(4-fluorophenyl)-N-(methylsulfonyl)glycyl]amino}benzamide

• IUPAC Name: N-cyclohexyl-2-[[2-(4-fluoro-N-methylsulfonylanilino)acetyl]amino]benzamide
• InChI: InChI=1S/C22H26FN3O4S/c1-31(29,30)26(18-13-11-16(23)12-14-18)15-21(27)25-20-10-6-5-9-19(20)22(28)24-17-7-3-2-4-8-17/h5-6,9-14,17H,2-4,7-8,15H2,1H3,(H,24,28)(H,25,27)
• InChI Key: HTXYMIYFXIRHQE-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N(CC(=O)NC1=CC=CC=C1C(=O)NC2CCCCC2)C3=CC=C(C=C3)F
• Molecular Formula: C22H26FN3O4S
• Molecular Weight: 447.5 g/mol

Description

The synthesis and study of benzamide derivatives and related compounds have been a focus of research due to their diverse biological activities and applications in medicinal chemistry. These compounds often serve as inhibitors or modulators for various biological targets, contributing to their potential therapeutic applications.

Synthesis Analysis

The synthesis of benzamide derivatives typically involves the amide coupling reactions between appropriate benzoyl chlorides and amines or the direct functionalization of pre-existing benzamide scaffolds. For instance, the synthesis of N-substituted benzamides has been achieved through various methods, including the direct acylation of amines with benzoyl chlorides or acid anhydrides, offering a straightforward approach to these compounds (Cioffi et al., 2013).

Molecular Structure Analysis

X-ray crystallography is a common technique used to determine the molecular structure of benzamide derivatives, revealing their conformation and the orientation of substituents around the benzamide core. Studies on similar compounds have provided insights into their crystal packing, hydrogen bonding interactions, and overall molecular geometry, which are critical for understanding their chemical reactivity and biological activity (Li et al., 2008).

Chemical Reactions and Properties

Benzamide derivatives participate in various chemical reactions, including nucleophilic substitution and electrophilic aromatic substitution, influenced by the electronic effects of the substituents on the benzamide ring. The functional groups attached to the benzamide scaffold, such as sulfonyl or fluorophenyl groups, can significantly affect the compound's reactivity and chemical properties.

Physical Properties Analysis

The physical properties of benzamide derivatives, including solubility, melting point, and crystallinity, are influenced by their molecular structure. The presence of specific functional groups, like fluorophenyl or methylsulfonyl, can alter these properties, affecting their pharmacokinetic behavior and utility in various applications.

Chemical Properties Analysis

The chemical behavior of benzamide derivatives is determined by the nature of their functional groups. For instance, the introduction of a fluorophenyl group can enhance the compound's lipophilicity and metabolic stability, making it more favorable for drug development. Similarly, the incorporation of a methylsulfonyl group can improve the compound's solubility and bioavailability (Ghorab et al., 2017).